Cas no 1226439-21-9 (N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1226439-21-9
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 6586704
• PubChem ID: 49675569
• Update Time: 2025-10-25

N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-(2,1,3-benzothiadiazol-4-yl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• VU0638120-1
• N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide
• AKOS024501666
• 1226439-21-9
• F5228-3052
• N-(2,1,3-benzothiadiazol-4-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide

• Inchi： 1S/C15H15N5O2S/c1-9(2)12-6-14(22)20(8-16-12)7-13(21)17-10-4-3-5-11-15(10)19-23-18-11/h3-6,8-9H,7H2,1-2H3,(H,17,21)
• InChI Key： ZAJCIRYWXVAVKM-UHFFFAOYSA-N
• SMILES： C(NC1C2C(C=CC=1)=NSN=2)(=O)CN1C=NC(C(C)C)=CC1=O

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

Introduction to N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No: 1226439-21-9)

N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide, identified by its CAS number 1226439-21-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The core structure of this compound features a benzothiadiazole moiety linked to a dihydropyrimidine ring. Benzothiadiazole derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 2,1,3-benzothiadiazol-4-yl group in this compound suggests that it may exhibit similar properties, although the full spectrum of its biological effects remains to be fully elucidated.

The dihydropyrimidine component of the molecule is another key feature that contributes to its potential therapeutic applications. Dihydropyrimidines are frequently found in various pharmacologically active compounds and have been investigated for their roles in enzyme inhibition and signal transduction pathways. The specific substitution pattern in this compound, particularly the 2-6-oxo-4-(propan-2-yl) group on the dihydropyrimidine ring, further enhances its structural uniqueness and may influence its biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The combination of benzothiadiazole and dihydropyrimidine moieties offers a promising scaffold for designing molecules with enhanced pharmacological properties. This compound represents a significant step forward in the exploration of such hybrid structures.

One of the most compelling aspects of N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide is its potential as a lead compound for further drug development. Researchers have been particularly interested in its ability to interact with biological targets such as kinases and other enzymes involved in cancer progression. Preliminary studies have suggested that this compound may exhibit inhibitory effects on these targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 2,1,3-benzothiadiazol-4-yl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the 2-6-oxtropropanamido- substituent requires meticulous planning to achieve the desired regioselectivity.

Efforts are currently underway to explore the pharmacokinetic properties of this compound. Understanding how it is metabolized and eliminated by the body is crucial for determining its potential as a therapeutic agent. In vitro studies have begun to shed light on its metabolic pathways, providing valuable insights into how it might behave in vivo.

The development of new analytical techniques has also played a significant role in studying this compound. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled researchers to determine the structure and purity of N-(2,1,3-benzothiadiazolrly)-

In conclusion,N-(